
Metaflumizone-d4: A Technical Safety and
Handling Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Metaflumizone-d4

Cat. No.: B12408082 Get Quote

Disclaimer: This document provides a summary of safety and handling information for

metaflumizone-d4. It is intended for use by researchers, scientists, and drug development

professionals. All laboratory work should be conducted in accordance with institutional safety

policies and procedures. The toxicological and ecotoxicological data presented are for the non-

deuterated form, metaflumizone, and are considered representative for its deuterated

analogue, metaflumizone-d4, as minor isotopic substitution is not expected to significantly

alter its hazardous properties.

Chemical and Physical Properties
Metaflumizone-d4 is the deuterated form of Metaflumizone, a semicarbazone insecticide. The

following table summarizes its key chemical and physical properties.
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Property Value Source(s)

Chemical Name

(E)-2-(2-(4-cyanophenyl-

2,3,5,6-d4)-1-(3-

(trifluoromethyl)phenyl)ethylide

ne)-N-(4-

(trifluoromethoxy)phenyl)hydra

zine-1-carboxamide

[1]

CAS Number 852403-68-0 (non-labelled) [2]

Molecular Formula C₂₄H₁₂D₄F₆N₄O₂ [1]

Molecular Weight 510.43 g/mol [1][2]

Appearance White to off-white solid [1]

Solubility Low aqueous solubility [3][4]

Vapor Pressure Non-volatile [3][4]

Log P (Octanol/Water Partition

Coefficient)
6.2 [5]

Toxicological Data
The toxicological profile of metaflumizone indicates low acute toxicity. The primary concerns

are related to potential effects from prolonged or repeated exposure.

Mammalian Toxicity
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Test Species Route Value Source(s)

Acute Oral LD₅₀ Rat Oral > 5000 mg/kg bw [6]

Acute Dermal

LD₅₀
Rat Dermal > 5000 mg/kg bw [6]

Acute Inhalation

LC₅₀
Rat Inhalation > 5.2 mg/L (4h) [6]

Skin Irritation Rabbit Dermal Non-irritant [6]

Eye Irritation Rabbit Ocular
Non- to slightly

irritating
[6]

Skin

Sensitization
Guinea Pig Dermal Not a sensitizer [6]

Chronic Toxicity and Other Endpoints
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Study Type Species NOAEL LOAEL
Key
Findings

Source(s)

Chronic

Toxicity (1-

year)

Dog
12 mg/kg

bw/day

30 mg/kg

bw/day

Reduced

general

health,

ataxia,

salivation,

changes in

blood

parameters.

[6]

Reproductive

Toxicity (2-

generation)

Rat

20 mg/kg

bw/day

(systemic

toxicity in

parents and

offspring)

50 mg/kg

bw/day

(effects on

fertility)

Poor

maternal

health and

improper

nursing

behavior at

higher doses.

[6]

Development

al Toxicity
Rabbit

100 mg/kg

bw/day

300 mg/kg

bw/day

Development

al effects

(absent

subclavian

artery)

observed at

doses

causing

severe

maternal

toxicity.

[6]

Carcinogenici

ty
Mouse, Rat - -

No evidence

of

carcinogenicit

y.

[6]
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Genotoxicity - - -

No evidence

of

genotoxicity.

[6]

Ecotoxicological Data
Metaflumizone is recognized as being very toxic to aquatic life with long-lasting effects.

Test Species Duration Value Source(s)

Acute Contact

LD₅₀

Honeybee (Apis

mellifera)
48 hours > 100 µ g/bee

This indicates

low acute contact

toxicity to

honeybees.

Acute Oral LD₅₀
Honeybee (Apis

mellifera)
48 hours > 100 µ g/bee

This indicates

low acute oral

toxicity to

honeybees.

Acute Toxicity

Rainbow Trout

(Oncorhynchus

mykiss)

96 hours

LC₅₀ data not

available in the

provided search

results. The

substance is

classified as very

toxic to aquatic

life.

Acute Toxicity Daphnia magna 48 hours

EC₅₀ data not

available in the

provided search

results. The

substance is

classified as very

toxic to aquatic

life.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Report09/Metaflumizone.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12408082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Detailed experimental protocols for the toxicological studies cited are not publicly available in

the provided search results. However, these studies are typically conducted by certified

laboratories following internationally recognized guidelines, such as those established by the

Organisation for Economic Co-operation and Development (OECD) or the U.S. Environmental

Protection Agency (EPA) Office of Chemical Safety and Pollution Prevention (OCSPP).

A general description of the likely methodologies is provided below:

Acute Oral Toxicity (LD₅₀): Studies would likely follow OECD Test Guideline 420 (Acute Oral

Toxicity - Fixed Dose Procedure), 423 (Acute Oral Toxicity - Acute Toxic Class Method), or

425 (Acute Oral Toxicity: Up-and-Down Procedure). These methods involve administering

the substance to a small number of animals (typically rats) at one or more fixed dose levels

and observing them for a set period (e.g., 14 days) for signs of toxicity and mortality.

Acute Dermal Toxicity (LD₅₀): These studies would generally adhere to OECD Test Guideline

402. The substance is applied to a shaved area of the skin of the test animals (e.g., rats or

rabbits) and covered with a porous gauze dressing for 24 hours. Animals are then observed

for signs of toxicity and mortality.

Acute Inhalation Toxicity (LC₅₀): Conducted in accordance with OECD Test Guideline 403,

this involves exposing animals (usually rats) to the substance as a vapor, aerosol, or dust in

an inhalation chamber for a specified period (typically 4 hours). Observations for toxicity and

mortality follow.

Chronic Toxicity Studies: Long-term studies, such as the 1-year dog study, would follow

guidelines like OECD Test Guideline 452. These involve repeated daily administration of the

substance in the diet or via capsule for an extended period to assess the cumulative effects

and determine the No-Observed-Adverse-Effect-Level (NOAEL).

Reproductive and Developmental Toxicity: Two-generation studies in rats are typically

performed according to OECD Test Guideline 416, while prenatal developmental toxicity

studies in rabbits follow OECD Test Guideline 414. These studies are designed to evaluate

potential adverse effects on parental reproductive function and on the development of

offspring.
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Ecotoxicity Studies: Aquatic toxicity tests would be based on guidelines such as OECD 203

(Fish, Acute Toxicity Test) and OECD 202 (Daphnia sp. Acute Immobilisation Test).

Honeybee toxicity testing would follow guidelines like OECD 213 (Honeybees, Acute Oral

Toxicity Test) and OECD 214 (Honeybees, Acute Contact Toxicity Test).

Handling Precautions and Safety Recommendations
Hazard Identification and Control
The primary hazards associated with metaflumizone-d4 are related to its potential for causing

organ damage through prolonged or repeated exposure and its high toxicity to aquatic

environments. The following diagram illustrates the hierarchy of controls to minimize exposure.
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Hierarchy of Hazard Controls

Elimination
(Not Feasible)

Substitution
(Use a less hazardous alternative)

Most Effective

Engineering Controls
(e.g., Fume hood, Ventilated enclosure)

Administrative Controls
(e.g., SOPs, Training, Signage)

Personal Protective Equipment
(e.g., Gloves, Lab coat, Eye protection)

Least Effective
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Spill Cleanup Workflow

Spill Occurs

Evacuate and secure the area

Don appropriate PPE

Contain the spill
(Use absorbent material for liquids,

cover powders to prevent dust)

Clean up the spill
(Collect absorbent material or powder

into a sealed container)

Decontaminate the area
(Wash with soap and water)

Dispose of waste
(Follow institutional and local regulations)

Cleanup Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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